Cas no 1392515-98-8 (8-Azidooctan-1-amine hydrochloride)

• Product Name: 8-Azidooctan-1-amine hydrochloride
• CAS No: 1392515-98-8
• MF: C₈H₁₉ClN₄
• MW: 206.716260194778
• CID: 6790056
• PubChem ID: 138393792
• Update Time: 2025-09-27

8-Azidooctan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-azidooctan-1-amine hydrochloride
• 1392515-98-8
• 8-Azidooctan-1-amine hydrochloride

• Inchi： 1S/C8H18N4.ClH/c9-7-5-3-1-2-4-6-8-11-12-10;/h1-9H2;1H
• InChI Key： LKJKHQNHMCAXGT-UHFFFAOYSA-N
• SMILES： Cl.NCCCCCCCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 206.1298243g/mol
• Monoisotopic Mass: 206.1298243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.4Ų

Additional information on 8-Azidooctan-1-amine hydrochloride

Exploring 8-Azidooctan-1-amine hydrochloride (CAS 1392515-98-8): A Versatile Building Block for Modern Research

In the rapidly evolving field of chemical research, 8-Azidooctan-1-amine hydrochloride (CAS 1392515-98-8) has emerged as a critical compound for applications ranging from bioconjugation to material science. This azide-functionalized amine is prized for its unique reactivity, enabling click chemistry and other advanced synthetic strategies. Researchers are increasingly leveraging its properties to address challenges in drug discovery, nanotechnology, and polymer chemistry.

The CAS 1392515-98-8 compound features an eight-carbon alkyl chain terminated by an azido group and a primary amine, making it ideal for modular synthesis. Its water-soluble hydrochloride form enhances utility in biological systems, aligning with trends in bioorthogonal chemistry—a hot topic in 2024 as scientists develop less invasive diagnostic tools. Recent publications highlight its role in creating fluorescent probes for real-time cellular imaging, answering frequent search queries like "how to track biomolecules without disrupting cells."

Beyond life sciences, 8-Azidooctan-1-amine hydrochloride enables innovations in smart materials. With growing interest in self-healing polymers (a trending Google search term), researchers utilize its azide-amine duality to design dynamic networks. For instance, when combined with cyclooctyne derivatives, it facilitates strain-promoted reactions under physiological conditions—addressing common questions about "metal-free biocompatible adhesives." The compound's stability and selectivity also make it valuable for surface functionalization of nanoparticles, a technique dominating discussions in targeted drug delivery forums.

Quality control is paramount for CAS 1392515-98-8, as purity directly impacts click reaction efficiency. Analytical techniques like HPLC and NMR verify the absence of byproducts, a concern frequently raised in lab protocol searches. Proper storage at -20°C in anhydrous conditions preserves its reactivity, addressing practical questions such as "how to prevent azide degradation." Suppliers now emphasize batch-to-batch consistency, reflecting industry demand for reproducible results in high-throughput screening applications.

Environmental and safety considerations shape contemporary use of azide compounds. While 8-Azidooctan-1-amine hydrochloride isn’t classified as hazardous under standard protocols, researchers increasingly search for "green click chemistry alternatives." This aligns with 2024’s focus on sustainable science, driving innovations like aqueous-phase azide-alkyne cycloadditions. The compound’s role in renewable material synthesis—such as bio-based hydrogels—further cements its relevance in eco-conscious research agendas.

Looking ahead, CAS 1392515-98-8 will likely see expanded use in CRISPR delivery systems and mRNA vaccine technology, two areas generating explosive search traffic. Its ability to conjugate lipid nanoparticles (LNPs) without cytotoxic effects answers pressing queries about "non-viral gene editing vectors." As proteomics and glycomics advance, this compound’s dual functionality positions it as a key enabler of multi-omics integration—another rising keyword in academic databases.